P-XYLENOL BLUE
P-XYLENOL BLUE
Brand Name:
Vulcanchem
CAS No.:
125-31-5
VCID:
VC0090819
InChI:
InChI=1S/C23H22O5S/c1-13-11-20(24)15(3)9-18(13)23(19-10-16(4)21(25)12-14(19)2)17-7-5-6-8-22(17)29(26,27)28-23/h5-12,24-25H,1-4H3
SMILES:
CC1=CC(=C(C=C1O)C)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=C(C=C(C(=C4)C)O)C
Molecular Formula:
C23H22O5S
Molecular Weight:
410.5 g/mol
P-XYLENOL BLUE
CAS No.: 125-31-5
Main Products
VCID: VC0090819
Molecular Formula: C23H22O5S
Molecular Weight: 410.5 g/mol
| CAS No. | 125-31-5 |
|---|---|
| Product Name | P-XYLENOL BLUE |
| Molecular Formula | C23H22O5S |
| Molecular Weight | 410.5 g/mol |
| IUPAC Name | 4-[3-(4-hydroxy-2,5-dimethylphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]-2,5-dimethylphenol |
| Standard InChI | InChI=1S/C23H22O5S/c1-13-11-20(24)15(3)9-18(13)23(19-10-16(4)21(25)12-14(19)2)17-7-5-6-8-22(17)29(26,27)28-23/h5-12,24-25H,1-4H3 |
| Standard InChIKey | MGUKYHHAGPFJMC-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1O)C)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=C(C=C(C(=C4)C)O)C |
| Canonical SMILES | CC1=CC(=C(C=C1O)C)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=C(C=C(C(=C4)C)O)C |
| PubChem Compound | 67172 |
| Last Modified | Nov 11 2021 |
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